4,7-Dibromo-1-methyl-1H-benzo[d]imidazole
Overview
Description
4,7-Dibromo-1-methyl-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C8H6Br2N2 and its molecular weight is 289.95 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Electrochromic Properties in Polymers
4,7-Dibromo-1-methyl-1H-benzo[d]imidazole plays a role in the electrochromic properties of conducting polymers. Its derivative, BImBEd, was synthesized and used to study the impact of hydrogen bonding on the optical properties of polymers. It demonstrates that polymer chain conformation can be controlled via acid and base treatments during in-situ polymerization (Akpinar, Nurioglu, & Toppare, 2012).
Anticancer Agent Synthesis
Research into bis-benzimidazole derivatives, including structures related to this compound, has been conducted for potential anticancer applications. These derivatives showed promising anticancer activity in initial screenings, highlighting their potential as lead compounds in cancer treatment (Rashid, 2020).
Antimycotic Activity
A series of derivatives related to this compound have been synthesized and evaluated for their antimycotic activity. Preliminary results indicated effectiveness in this area, contributing to research on new antimycotic agents (Raga et al., 1992).
Corrosion Inhibition
Studies have been conducted on derivatives of this compound for their corrosion inhibition properties. These derivatives proved effective in protecting mild steel against corrosion in acidic environments, offering potential applications in materials science (Ammal, Prajila, & Joseph, 2018).
Broad Spectrum Antiviral Agents
Novel benzo[d]imidazole-based heterocycles, including derivatives of this compound, have been synthesized and evaluated as potential broad spectrum antiviral agents. These compounds showed promising results against various viruses, indicating their potential in antiviral therapy (Eldebss, Farag, Abdulla, & Arafa, 2015).
Electrocatalysis and Sensor Applications
Research into the electrosynthesis of imidazole derivatives related to this compound has shown their application as bifunctional electrocatalysts. These derivatives can be used for the simultaneous determination of various biochemicals, demonstrating their utility in sensor technology (Nasirizadeh et al., 2013).
Organic Non-Linear Optical Materials
Derivatives of this compound have been synthesized and characterized as potential organic non-linear optical (NLO) materials. These studies indicate their applicability in various NLO devices due to their significant molecular hyperpolarizability and microscopic NLO behavior (Manikandan, Perumal, & Jayamoorthy, 2019).
Properties
IUPAC Name |
4,7-dibromo-1-methylbenzimidazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6Br2N2/c1-12-4-11-7-5(9)2-3-6(10)8(7)12/h2-4H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKLQMVKUUYNYSW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC2=C(C=CC(=C21)Br)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6Br2N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.95 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.